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Compound of Interest

Compound Name: Capryl alcohol-d18

Cat. No.: B3334393 Get Quote

Technical Support Center: Capryl Alcohol-d18
This guide provides researchers, scientists, and drug development professionals with essential

information for verifying the isotopic purity of Capryl alcohol-d18 prior to its use in

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Capryl alcohol-d18 and why is its isotopic purity important?

Capryl alcohol-d18 is a deuterated form of capryl alcohol where 18 hydrogen atoms have

been replaced by deuterium, a stable isotope of hydrogen.[1] The isotopic purity, which

measures the percentage of deuterium at specific labeled positions, is critical for its use as an

internal standard in mass spectrometry-based quantitative analyses, in metabolic research, and

for assessing drug efficacy and toxicity.[2][3] High isotopic purity ensures analytical precision

and data reproducibility.[3]

Q2: What are the primary analytical methods to verify the isotopic purity of Capryl alcohol-
d18?

The two primary methods for determining the isotopic purity of deuterated compounds like

Capryl alcohol-d18 are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

spectroscopy.[3] A combined strategy using both high-resolution mass spectrometry (HR-MS)
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and NMR spectroscopy is often recommended for a comprehensive evaluation of isotopic

enrichment and structural integrity.[2]

Q3: How does Mass Spectrometry determine isotopic purity?

Mass spectrometry separates ions based on their mass-to-charge ratio. Since deuterium is

heavier than hydrogen, HR-MS can distinguish between Capryl alcohol molecules with different

numbers of deuterium atoms (isotopologs).[4][5] The isotopic purity is calculated based on the

relative abundance of these H/D isotopolog ions (D₀-D₁₈).[4][6] Techniques like electrospray

ionization (ESI-HRMS) are highly sensitive and require very low sample amounts.[4]

Q4: What is the role of NMR spectroscopy in this analysis?

NMR spectroscopy, particularly Proton NMR (¹H-NMR) and Deuterium NMR (²H-NMR), is a

powerful technique for this purpose.[5] ¹H-NMR can be used to precisely measure the small

amounts of residual hydrogen in a highly deuterated sample.[5] By comparing the signal of

these residual protons to a known internal standard, the overall isotopic enrichment can be

determined with high accuracy.[5] ²H-NMR can confirm the positions of the deuterium labels.[2]

[7]

Q5: What is the difference between isotopic enrichment and isotopic purity?

Isotopic enrichment refers to the percentage of deuterium at a specific labeled position within a

molecule.[5] Isotopic purity, in a broader sense, often refers to the percentage of the desired

deuterated molecule (e.g., the fully deuterated D₁₈ species) in the entire sample. The final

product will likely contain a statistical distribution of isotopologs (e.g., D₁₇, D₁₆, etc.) based on

the enrichment level.[5]

Experimental Workflow & Visualization
The following diagram illustrates the general workflow for verifying the isotopic purity of Capryl
alcohol-d18.
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Workflow for Isotopic Purity Verification of Capryl alcohol-d18
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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